N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-4-ethylbenzamide

• IUPAC Name: N-[(2,4-dimethoxyphenyl)carbamothioyl]-4-ethylbenzamide
• InChI: InChI=1S/C18H20N2O3S/c1-4-12-5-7-13(8-6-12)17(21)20-18(24)19-15-10-9-14(22-2)11-16(15)23-3/h5-11H,4H2,1-3H3,(H2,19,20,21,24)
• InChI Key: XHNPJBCMXXLVJW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-4-ethylbenzamide, also known as D740, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This molecule belongs to the class of carbonic anhydrase inhibitors and has been shown to exhibit a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-4-ethylbenzamide involves inhibition of carbonic anhydrase. Specifically, N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-4-ethylbenzamide binds to the active site of the enzyme, preventing it from catalyzing the conversion of carbon dioxide to bicarbonate ions. This leads to a decrease in the production of bicarbonate ions, which in turn leads to a decrease in the production of acid.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-4-ethylbenzamide are numerous and varied. In addition to its role as a carbonic anhydrase inhibitor, N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-4-ethylbenzamide has been shown to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties. It has also been shown to have a neuroprotective effect in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-4-ethylbenzamide in lab experiments is its specificity for carbonic anhydrase. This allows researchers to selectively target this enzyme without affecting other cellular processes. However, one limitation of using N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-4-ethylbenzamide is its relatively low potency compared to other carbonic anhydrase inhibitors. This can make it difficult to achieve the desired level of inhibition in some experiments.

Future Directions

There are several future directions for research on N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-4-ethylbenzamide. One area of interest is the development of more potent and selective carbonic anhydrase inhibitors based on the structure of N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-4-ethylbenzamide. Another area of interest is the investigation of the potential therapeutic applications of N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-4-ethylbenzamide in diseases such as glaucoma, epilepsy, and cancer. Finally, further research is needed to fully understand the biochemical and physiological effects of N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-4-ethylbenzamide and its mechanism of action.

Synthesis Methods

The synthesis of N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-4-ethylbenzamide involves the reaction of 2,4-dimethoxyaniline with ethyl 4-aminobenzoate to form the intermediate compound, which is then reacted with carbon disulfide to yield the final product. The reaction is typically carried out in the presence of a base such as sodium hydroxide or potassium carbonate.

Scientific Research Applications

N-{[(2,4-dimethoxyphenyl)amino]carbonothioyl}-4-ethylbenzamide has been extensively studied for its potential applications in scientific research. One of the main areas of interest is its use as a carbonic anhydrase inhibitor. Carbonic anhydrase is an enzyme that plays a key role in regulating acid-base balance in the body. Inhibition of this enzyme has been shown to have therapeutic potential in a range of diseases, including glaucoma, epilepsy, and cancer.